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Compound Focus: 6-Isopropylindole

CAS No.: 32996-24-0

Cat. No.: S1913588

Get Quote

Physicochemical Properties of 6-Isopropylindole

Property Value / Description

Molecular Formula C₁₁H₁₃N [1] [2]

Formula Weight 159.23 g/mol [1] [2]

Melting Point 36-40 °C (lit.) [1] [2] [3]

Boiling Point 281.3 ± 9.0 °C (Predicted) [1] [2]

Solubility in Chloroform Slightly soluble [1] [2]

Solubility in Methanol Slightly soluble [1] [2]

Physical Form Low-Melting Solid [1] [2]

Color Light Orange to Light Red [1] [2]
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While specific quantitative solubility data is not available, other scientific literature provides context on

working with similar indole derivatives:

Solubility Confirmation: A study on poly(N-heptyl indole), a polymer derived from an indole
monomer, confirms that alkyl-substituted indoles can be soluble in common organic solvents. The

resulting polymer was reported to be "soluble in common organic solvents such as chloroform,
dichloromethane, acetone, diethyl ether and tetrahydrofuran" [4]. This supports the general principle

that functionalizing indole can enhance solubility.
Purification Protocol: The same study details a purification method that could serve as a reference.

The synthesized polymer "was purified by treating with aqueous ammonia and EDTA solution" to
remove metal catalyst residues, followed by washing with methanol and water [4].

Suggested Experimental Approach

Given the lack of detailed protocols for 6-Isopropylindole specifically, you may need to adapt general

laboratory practices. The workflow below outlines a potential experimental approach for solubility

assessment and purification.
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Start: Prepare 6-Isopropylindole

Weigh a small sample
(e.g., 1-5 mg)

Add solvent incrementally
(Chloroform or Methanol)

Agitate (vortex/sonicate)
at room temperature

Visually assess for dissolution

Record approximate
saturation point

Proceed with experimental application
or purification

Purify via column chromatography
(if needed)

Click to download full resolution via product page

The available data has a clear limitation: the term "slightly soluble" is qualitative. For rigorous experimental

planning, determining the exact saturation solubility (e.g., in mg/mL) would be a critical first step.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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